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Compound of Interest

Compound Name: (2S)-2'-methoxykurarinone

Cat. No.: B1253607

Get Quote

For Researchers, Scientists, and Drug Development Professionals

(2S)-2'-methoxykurarinone, a natural flavanone isolated from the roots of Sophora

flavescens, has garnered significant interest for its diverse pharmacological activities, including

anti-inflammatory, antineoplastic, and antidiabetic effects. Understanding the specificity of its

molecular targets is crucial for its development as a potential therapeutic agent. This guide

provides a comparative evaluation of (2S)-2'-methoxykurarinone's known targets, presenting

available quantitative data alongside that of other relevant compounds and detailing the

experimental protocols for target validation.

Quantitative Data Summary
While comprehensive quantitative data for (2S)-2'-methoxykurarinone across all its putative

targets is not yet fully available in the public domain, existing data for its α-glucosidase

inhibitory activity is presented below. To provide a framework for evaluating its potential

specificity, this table also includes IC50 values for a range of inhibitors targeting pathways

modulated by (2S)-2'-methoxykurarinone.
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Target/Pathway Compound IC50/EC50

α-Glucosidase (2S)-2'-methoxykurarinone 155 µM[1]

Acarbose Varies (e.g., 208.53 µg/mL)

Isoscutellarein‐8‐O‐β‐D‐

glucopyranoside
1.40 µg/mL

PTP1B Isoderrone 22.7 ± 1.7 µM

Trodusquemine (MSI-1436) 1 µM

Ertiprotafib 1.6 to 29 µM

BACE1 Verubecestat (MK-8931) 2.2 nM

Lanabecestat (LY3314814) 0.6 nM

AZD3839 4.8 nM (Aβ40 reduction)

NF-κB Ro 106–9920 < 1 nM

IMD-0354 292 nM

Ecteinascidin 743 20 nM

HO-1 Induction SRI-37618 < 10 µM (EC50)

Broxaldine < 10 µM (EC50)

Signaling Pathways and Experimental Workflows
To visually represent the complex biological processes involved, the following diagrams

illustrate the key signaling pathways affected by (2S)-2'-methoxykurarinone and the general

workflows of the experimental protocols used to assess its activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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